Cas no 55751-54-7 (2-Sec-Butylaniline)

2-Sec-Butylaniline is a secondary butyl-substituted aniline derivative with the molecular formula C₁₀H₁₅N. This compound is primarily used as an intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. Its sec-butyl group enhances steric and electronic properties, making it valuable for modifying reaction pathways and improving selectivity in synthetic applications. The compound exhibits moderate solubility in organic solvents and requires careful handling due to its potential toxicity and reactivity. Its structural features allow for further functionalization, enabling the development of tailored derivatives for specific industrial or research purposes. Proper storage under inert conditions is recommended to maintain stability.
2-Sec-Butylaniline structure
2-Sec-Butylaniline structure
Product Name:2-Sec-Butylaniline
CAS No:55751-54-7
MF:C10H15N
MW:149.232802629471
MDL:MFCD00040573
CID:374218
PubChem ID:108358
Update Time:2025-06-06

2-Sec-Butylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-(sec-Butyl)aniline
    • 2-butan-2-ylaniline
    • 2-Sec-butylaniline
    • Benzenamine,2-(1-methylpropyl)-
    • 2-s-butyl-aniline
    • 2-sec.-butyl-aniline
    • 2-sec-butylbenzenamine
    • Aniline,o-sec-butyl
    • o-sec-butylaniline
    • 2-(1-methylpropyl)-benzenamin
    • Benzenamine, 2-(1-methylpropyl)-
    • 2-(butan-2-yl)aniline
    • Aniline, o-sec-butyl-
    • 2-aminoSec-butylbenzene
    • XAGPXEVNCJHXCL-UHFFFAOYSA-N
    • 2-(methylpropyl)phenylamine
    • 2-amino Sec-butyl benzene
    • 2-s-butylaniline
    • 2-amino sec-butylbenzene
    • (-)-2-sec-butylaniline
    • 2-(1-Methylpropyl)aniline
    • 2-(1-Methylpropyl)benzenamine
    • EINECS 259-794-4
    • AM83257
    • NS00054952
    • C10H15N
    • 55751-54-7
    • A856528
    • SCHEMBL111291
    • AKOS016357628
    • AKOS000294656
    • FT-0658917
    • CS-0204737
    • DS-2859
    • FT-0613408
    • MFCD00040573
    • FT-0653586
    • DTXSID10866497
    • 2-Amino sec-butyl benzene;
    • DA-04895
    • 2-Sec-Butylaniline
    • MDL： MFCD00040573
    • Inchi： 1S/C10H15N/c1-3-8(2)9-6-4-5-7-10(9)11/h4-8H,3,11H2,1-2H3
    • InChI Key： XAGPXEVNCJHXCL-UHFFFAOYSA-N
    • SMILES： NC1C=CC=CC=1C(C)CC

Computed Properties

  • Exact Mass: 149.12000
  • Monoisotopic Mass: 149.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: Not available
  • Density: 0.942±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 1.08°C (estimate)
  • Boiling Point: 59 ºC (0.15 Torr)
  • Flash Point: 101.5±6.5 ºC,
  • Refractive Index: n20/D 1.541(lit.)
  • Solubility: Very slightly soluble (0.67 g/l) (25 º C),
  • PSA: 26.02000
  • LogP: 3.36350
  • Solubility: Not available

2-Sec-Butylaniline Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S28-S36/37
  • Hazardous Material Identification： Xi
  • Risk Phrases：R20/21/22
  • Safety Term：S28;S36/37

2-Sec-Butylaniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Sec-Butylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019148245-5g
2-(sec-Butyl)aniline
 55751-54-7 98%
5g
 $402.15 2023-09-01
Alichem
A019148245-10g
2-(sec-Butyl)aniline
 55751-54-7 98%
10g
 $676.00 2023-09-01
Alichem
A019148245-25g
2-(sec-Butyl)aniline
 55751-54-7 98%
25g
 $1343.30 2023-09-01
TRC
S280665-50mg
2-sec-Butylaniline
 55751-54-7
50mg
 $ 140.00 2022-06-03
TRC
S280665-100mg
2-sec-Butylaniline
 55751-54-7
100mg
 $ 235.00 2022-06-03
TRC
S280665-250mg
2-sec-Butylaniline
 55751-54-7
250mg
 $ 465.00 2022-06-03
Apollo Scientific
OR929266-250mg
2-sec-Butylaniline
 55751-54-7 98%
250mg
 £120.00 2025-02-20
Apollo Scientific
OR929266-1g
2-sec-Butylaniline
 55751-54-7 98%
1g
 £255.00 2025-02-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B839665-50mg
2-(sec-Butyl)aniline
 55751-54-7 98%
50mg
 ￥160.00 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B839665-250mg
2-(sec-Butyl)aniline
 55751-54-7 98%
250mg
 ￥443.00 2022-09-29

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